2-fluoro-4-(N-methylmethanesulfonamido)benzoic acid
Overview
Description
2-Fluoro-4-(N-methylmethanesulfonamido)benzoic acid (FMMS) is a synthetic compound with a variety of applications in the scientific research field. It is a fluorinated carboxylic acid that has been used to study the biochemical and physiological effects of drugs, as well as in lab experiments. FMMS has been found to have a range of advantages and limitations, and its future potential is still being explored.
Mechanism of Action
The mechanism of action of 2-fluoro-4-(N-methylmethanesulfonamido)benzoic acid is still not fully understood. However, it is believed that the this compound molecule binds to receptors in the brain, which leads to the activation of certain neurotransmitters. Specifically, it is believed that this compound binds to dopamine and serotonin receptors, which leads to the release of these neurotransmitters. This, in turn, leads to the physiological and biochemical effects of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been found to have a range of effects on the brain, including the release of dopamine and serotonin, as well as the activation of certain receptors. Additionally, this compound has been found to have an effect on the cardiovascular system, as well as on the gastrointestinal system.
Advantages and Limitations for Lab Experiments
The advantages of using 2-fluoro-4-(N-methylmethanesulfonamido)benzoic acid in lab experiments include its low cost, its ease of synthesis, and its ability to bind to dopamine and serotonin receptors. Additionally, this compound is relatively stable and has a relatively low toxicity. However, there are some limitations to using this compound in lab experiments. For example, this compound is not very soluble in water and is not very stable in acidic solutions. Additionally, it is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
The future potential of 2-fluoro-4-(N-methylmethanesulfonamido)benzoic acid is still being explored. One potential future direction is the development of new methods of synthesizing this compound that are more efficient and cost-effective. Additionally, further research is needed to explore the biochemical and physiological effects of this compound in more detail. Another potential future direction is the development of new methods for using this compound in lab experiments, such as methods for increasing its solubility in organic solvents. Additionally, further research is needed to explore the potential applications of this compound in the medical field, such as its potential use as a drug delivery system. Finally, further research is needed to explore the potential of this compound as a tool for studying the effects of drugs on the brain and other systems in the body.
Synthesis Methods
2-fluoro-4-(N-methylmethanesulfonamido)benzoic acid can be synthesized by reacting 4-fluoro-benzoic acid with N-methylmethanesulfonamide in a two-step process. In the first step, the 4-fluoro-benzoic acid and N-methylmethanesulfonamide are reacted in an aqueous solution at a pH of 8-9. This reaction produces a salt of the this compound. In the second step, the salt is neutralized with a base, such as potassium hydroxide or sodium hydroxide, and the this compound is isolated.
Scientific Research Applications
2-fluoro-4-(N-methylmethanesulfonamido)benzoic acid has been used in a variety of scientific research applications, including the study of the biochemical and physiological effects of drugs. For example, this compound has been used to study the effects of cocaine, amphetamine, and other drugs of abuse on the dopamine and serotonin systems. It has also been used in the study of the effects of drugs on the cardiovascular system, as well as in the study of the effects of drugs on the central nervous system. Additionally, this compound has been used in the study of the effects of drugs on the gastrointestinal system.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-4-(N-methylmethanesulfonamido)benzoic acid involves the introduction of a fluoro group onto a benzoic acid derivative, followed by the addition of a N-methylmethanesulfonamido group. The final product is obtained through acidification of the reaction mixture.", "Starting Materials": [ "4-aminobenzoic acid", "fluorine gas", "N-methylmethanesulfonamide", "sodium hydride", "dimethylformamide", "acetic acid", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "4-aminobenzoic acid is reacted with sodium hydride in dimethylformamide to form the sodium salt of the acid.", "Fluorine gas is introduced into the reaction mixture to form 2-fluorobenzoic acid.", "The N-methylmethanesulfonamido group is introduced by reacting 2-fluorobenzoic acid with N-methylmethanesulfonamide in the presence of acetic acid.", "The reaction mixture is then acidified with hydrochloric acid to obtain the final product, 2-fluoro-4-(N-methylmethanesulfonamido)benzoic acid.", "The product is isolated by filtration and washed with water, followed by neutralization with sodium hydroxide." ] } | |
CAS RN |
158580-25-7 |
Molecular Formula |
C9H10FNO4S |
Molecular Weight |
247.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-(3-phenylpropoxy)phenyl]ethan-1-amine](/img/structure/B6588165.png)
